Cas no 2253638-52-5 (3-Amino-1-(2,2-difluoroethyl)pyrazole-4-carbonitrile)

• Product Name: 3-Amino-1-(2,2-difluoroethyl)pyrazole-4-carbonitrile
• CAS No: 2253638-52-5
• MF: C₆H₆F₂N₄
• MW: 172.135447025299
• CID: 5958490
• PubChem ID: 137928056
• Update Time: 2025-06-08

3-Amino-1-(2,2-difluoroethyl)pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,2-difluoroethyl)-1H-pyrazole-4-carbonitrile
• 2253638-52-5
• Z3347190440
• 3-Amino-1-(2,2-difluoroethyl)pyrazole-4-carbonitrile
• EN300-6488276

• Inchi： 1S/C6H6F2N4/c7-5(8)3-12-2-4(1-9)6(10)11-12/h2,5H,3H2,(H2,10,11)
• InChI Key： UCBMOBPVPJJTLY-UHFFFAOYSA-N
• SMILES： FC(CN1C=C(C#N)C(N)=N1)F

Computed Properties

• Exact Mass: 172.05605253g/mol
• Monoisotopic Mass: 172.05605253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 3-Amino-1-(2,2-difluoroethyl)pyrazole-4-carbonitrile

3-Amino-1-(2,2-difluoroethyl)pyrazole-4-carbonitrile: A Promising Compound in Medicinal Chemistry

3-Amino-1-(2,2-difluoroethyl)pyrazole-4-carbonitrile (CAS No. 2253638-52-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The incorporation of a difluoroethyl group and a cyano substituent in the pyrazole ring system imparts additional stability and reactivity, making it an attractive candidate for drug development.

The chemical structure of 3-Amino-1-(2,2-difluoroethyl)pyrazole-4-carbonitrile is characterized by a pyrazole ring with an amino group at the 3-position and a cyano group at the 4-position. The 1-position is substituted with a 2,2-difluoroethyl group, which enhances the lipophilicity and metabolic stability of the molecule. This combination of functional groups provides a unique set of properties that can be exploited for various medicinal applications.

Recent studies have highlighted the potential of 3-Amino-1-(2,2-difluoroethyl)pyrazole-4-carbonitrile in several therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Amino-1-(2,2-difluoroethyl)pyrazole-4-carbonitrile has also demonstrated antitumor activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be developed as a novel anticancer agent.

The antimicrobial properties of 3-Amino-1-(2,2-difluoroethyl)pyrazole-4-carbonitrile have also been investigated. Studies have shown that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in bacterial metabolism makes it a potential candidate for the development of new antibiotics to combat multidrug-resistant strains.

The pharmacokinetic profile of 3-Amino-1-(2,2-difluoroethyl)pyrazole-4-carbonitrile has been studied extensively to assess its suitability for drug development. In vivo studies in animal models have demonstrated good oral bioavailability and favorable distribution properties. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, lungs, and brain. Additionally, it exhibits low toxicity and minimal side effects at therapeutic doses.

The synthesis of 3-Amino-1-(2,2-difluoroethyl)pyrazole-4-carbonitrile has been optimized to ensure high yields and purity. Several synthetic routes have been reported in the literature, with one common approach involving the reaction of 3-amino-1H-pyrazole-4-carbonitrile with 1-bromo-2,2-difluoroethane followed by dehydrohalogenation to form the desired product. These synthetic methods are scalable and can be adapted for large-scale production if needed.

In conclusion, 3-Amino-1-(2,2-difluoroethyl)pyrazole-4-carbonitrile (CAS No. 2253638-52-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers valuable biological activities such as anti-inflammatory, antitumor, and antimicrobial properties. Ongoing research continues to explore its full potential in drug development, making it an exciting area of study for medicinal chemists and pharmacologists alike.